4-(METHYLNITROSAMINO)-1-(3-PYRIDYL)-1-BUTANYL ALPHA-D-GLUCURONIDE

• CAS No.: 131119-04-5
• Product Name: 4-(METHYLNITROSAMINO)-1-(3-PYRIDYL)-1-BUTANYL ALPHA-D-GLUCURONIDE
• Molecular Formula: C16H23N3O8
• Molecular Weight: 385.37 g/mol
• IUPAC Name: (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[4-[methyl(nitroso)amino]-1-pyridin-3-ylbutoxy]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C16H23N3O8/c1-19(18-25)7-3-5-10(9-4-2-6-17-8-9)26-16-13(22)11(20)12(21)14(27-16)15(23)24/h2,4,6,8,10-14,16,20-22H,3,5,7H2,1H3,(H,23,24)/t10?,11-,12-,13+,14-,16+/m0/s1
• Standard InChIKey: KNPUXTWHFSLCDT-BBYIEOQPSA-N
• Isomeric SMILES: CN(CCCC(C1=CN=CC=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)N=O
• SMILES: CN(CCCC(C1=CN=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)N=O
• Canonical SMILES: CN(CCCC(C1=CN=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)N=O
• Description: 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide, also known as nnal-O-glucuronide or nnal-gluc, belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide is primarily located in the cytoplasm.; 4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol glucuronide is a glucosiduronic acid.
• Synonyms: 4-((methylnitrosoamino)-1-(3-pyridyl)but-1-yl)beta-omega-glucosiduronic acid; NNAL-Gluc; NNAL-O-glucuronide
• PubChem Compound: 183009
• Last Modified: Nov 11 2021